Cas no 1255306-33-2 (2,3-dihydro-1H-pyrrolo[3,4-c]pyridine hydrochloride)

• Product Name: 2,3-dihydro-1H-pyrrolo[3,4-c]pyridine hydrochloride
• CAS No: 1255306-33-2
• MF: C₇H₉ClN₂
• MW: 156.613
• CID: 4670912
• PubChem ID: 18953645
• Update Time: 2025-05-28

2,3-dihydro-1H-pyrrolo[3,4-c]pyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,3-dihydro-1H-pyrrolo[3,4-c]pyridine hydrochloride
• 1H-Pyrrolo[3,4-c]pyridine, 2,3-dihydro-, hydrochloride
• AS-42043
• CS-D0313
• 2,3-Dihydro-1H-pyrrolo[3,4-c]pyridine monohydrochloride
• SCHEMBL793721
• 2,3-dihydro-1H-pyrrolo[3,4-c]pyridine;hydrochloride
• 2,3-dihydro-1h-pyrrolo[3,4-c]pyridine hcl
• 1H-Pyrrolo[3,4-c]pyridine,2,3-dihydro-,hydrochloride(1:1)
• PDMGKSJRAQJZDN-UHFFFAOYSA-N
• 1H,2H,3H-pyrrolo[3,4-c]pyridine hydrochloride
• 1H-Pyrrolo[3,4-c]pyridine, 2,3-dihydro-, monohydrochloride
• 1255306-33-2
• 2,3-Dihydro-1H-pyrrolo[3,4-c]pyridine--hydrogen chloride (1/1)
• AKOS015844701
• 651558-58-6
• DTXSID40596816
• 2 pound not3-Dihydro-1H-pyrrolo[3 pound not4-c]pyridine hydrochloride
• 2,3-Dihydro-1H-pyrrolo[3,4-c]pyridinexhydrochloride
• SY006966
• MFCD08273906
• 2,3-dihydro-1H-pyrrolo[3,4-c]pyridine hydrochloride salt
• 2,3-Dihydro-1h-pyrrolo[3,4-c]pyridine, HCl
• DB-027559
• 2,3-Dihydro-1H-pyrrolo[3,4-c]pyridinehydrochloride
• 2,3-Dihydro-1H-pyrrolo[3,4-c]pyridine xhydrochloride

• Inchi： InChI=1S/C7H8N2.ClH/c1-2-8-4-7-5-9-3-6(1)7;/h1-2,4,9H,3,5H2;1H
• InChI Key： PDMGKSJRAQJZDN-UHFFFAOYSA-N
• SMILES： C1C2=C(CN1)C=NC=C2.Cl

Computed Properties

• Exact Mass: 156.0454260g/mol
• Monoisotopic Mass: 156.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.9Ų

Additional information on 2,3-dihydro-1H-pyrrolo[3,4-c]pyridine hydrochloride

Comprehensive Overview of 2,3-dihydro-1H-pyrrolo[3,4-c]pyridine hydrochloride (CAS No. 1255306-33-2)

2,3-dihydro-1H-pyrrolo[3,4-c]pyridine hydrochloride (CAS No. 1255306-33-2) is a heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This compound, often referred to as a pyrrolopyridine derivative, is a key intermediate in the synthesis of various bioactive molecules. Its hydrochloride salt form enhances solubility, making it particularly valuable in drug development and formulation studies.

The pyrrolopyridine scaffold is a privileged structure in medicinal chemistry, frequently employed in the design of kinase inhibitors, receptor modulators, and other small-molecule therapeutics. Researchers are increasingly exploring its role in targeting central nervous system (CNS) disorders, inflammatory diseases, and cancer therapeutics. The compound's versatility stems from its ability to interact with multiple biological targets, a feature that aligns with current trends in polypharmacology and multi-target drug design.

In recent years, the demand for high-purity heterocyclic compounds like 2,3-dihydro-1H-pyrrolo[3,4-c]pyridine hydrochloride has surged, driven by advancements in high-throughput screening (HTS) and fragment-based drug discovery (FBDD). Its CAS No. 1255306-33-2 is frequently searched in scientific databases, reflecting its relevance in structure-activity relationship (SAR) studies and lead optimization workflows. The compound's stability under physiological conditions further underscores its utility in in vitro and in vivo assays.

From a synthetic chemistry perspective, 2,3-dihydro-1H-pyrrolo[3,4-c]pyridine hydrochloride serves as a building block for constructing more complex molecular architectures. Its fused bicyclic system offers opportunities for ring functionalization, enabling the introduction of diverse substituents to fine-tune pharmacological properties. This adaptability is crucial in addressing contemporary challenges such as drug resistance and selectivity enhancement in targeted therapies.

The compound's physicochemical properties, including its logP and aqueous solubility, are frequently analyzed in preclinical development pipelines. These parameters are critical for assessing drug-likeness and bioavailability, topics that dominate discussions in modern pharmacokinetics research. Additionally, its compatibility with green chemistry principles makes it an attractive candidate for sustainable pharmaceutical manufacturing.

In the context of personalized medicine, 2,3-dihydro-1H-pyrrolo[3,4-c]pyridine hydrochloride exemplifies the growing importance of tailored molecular scaffolds in addressing patient-specific therapeutic needs. Its applications extend to proteolysis targeting chimeras (PROTACs) and other emerging modalities in targeted protein degradation, areas that represent cutting-edge innovations in drug discovery.

Quality control of CAS No. 1255306-33-2 involves rigorous analytical characterization using techniques such as HPLC, NMR, and mass spectrometry. These methods ensure batch-to-batch consistency, a requirement that aligns with stringent Good Manufacturing Practice (GMP) standards. The compound's stability profile under various storage conditions is another frequently researched aspect, particularly for long-term drug substance preservation.

As the pharmaceutical industry shifts toward AI-driven drug discovery, compounds like 2,3-dihydro-1H-pyrrolo[3,4-c]pyridine hydrochloride are increasingly featured in machine learning datasets for virtual screening and de novo molecular design. Its well-defined structural features make it an ideal candidate for training algorithms in predictive ADMET modeling, addressing one of the most pressing questions in contemporary drug development: how to improve clinical trial success rates.

The environmental fate of pyrrolopyridine derivatives is another area of active investigation, with studies focusing on their biodegradation pathways and ecotoxicological profiles. This research aligns with global initiatives for greener pharmaceuticals and responds to increasing regulatory scrutiny of active pharmaceutical ingredient (API) sustainability.

In summary, 2,3-dihydro-1H-pyrrolo[3,4-c]pyridine hydrochloride (CAS No. 1255306-33-2) represents a versatile and valuable chemical entity at the intersection of medicinal chemistry, drug development, and pharmaceutical innovation. Its continued study promises to yield insights that could shape the next generation of therapeutic agents across multiple disease areas.